Cas no 1695475-91-2 (2-Bromo-4-(1H-imidazol-1-yl)benzaldehyde)

2-Bromo-4-(1H-imidazol-1-yl)benzaldehyde structure
1695475-91-2 structure
Product Name:2-Bromo-4-(1H-imidazol-1-yl)benzaldehyde
CAS No:1695475-91-2
MF:C10H7BrN2O
MW:251.079381227493
CID:5695988
PubChem ID:84707363
Update Time:2023-10-31

2-Bromo-4-(1H-imidazol-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-4-(1H-imidazol-1-yl)benzaldehyde
    • SCHEMBL23884845
    • EN300-1292988
    • 1695475-91-2
    • PD194243
    • Benzaldehyde, 2-bromo-4-(1H-imidazol-1-yl)-
    • Inchi: 1S/C10H7BrN2O/c11-10-5-9(2-1-8(10)6-14)13-4-3-12-7-13/h1-7H
    • InChI Key: KDYPLUPJLQBYJO-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=O)C=CC(=C1)N1C=NC=C1

Computed Properties

  • Exact Mass: 249.97418g/mol
  • Monoisotopic Mass: 249.97418g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 34.9Ų

Experimental Properties

  • Density: 1.55±0.1 g/cm3(Predicted)
  • Boiling Point: 397.5±32.0 °C(Predicted)
  • pka: 4.86±0.10(Predicted)

2-Bromo-4-(1H-imidazol-1-yl)benzaldehyde Pricemore >>

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